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Compound of Interest

Compound Name: 2-lodo-5-nitrotoluene

Cat. No.: B1294305

For Researchers, Scientists, and Drug Development Professionals

This guide provides core information regarding the chemical properties of 2-lodo-5-
nitrotoluene, a versatile compound utilized in organic synthesis.

Core Molecular Data

The fundamental molecular properties of 2-lodo-5-nitrotoluene are summarized below. This
data is essential for stoichiometric calculations in reaction planning and for the characterization
of synthesized molecules.

Property Value

Molecular Formula C7H6INO2[1][2][3][4]
Molecular Weight 263.03 g/mol [1][2][3][4]
CAS Number 5326-38-5[1][5]

Context and Applications

2-lodo-5-nitrotoluene serves as a key intermediate in the synthesis of a variety of organic
molecules.[2][3] Its chemical structure, featuring both an iodine and a nitro functional group,
allows for a range of selective chemical reactions.[2][3] This makes it a valuable building block
in the development of pharmaceuticals, agrochemicals, and dyes.[2][3][6] In the field of
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medicinal chemistry and materials science, it is appreciated for its role in creating novel
compounds.[2][3]

It is important to note that while detailed experimental protocols and signaling pathway
diagrams are valuable for complex biological or chemical processes, they are not applicable to
the fundamental properties of a single small molecule like 2-lodo-5-nitrotoluene. The data
presented here is foundational for any experimental work involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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